6-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)hexanoic acid

• IUPAC Name: 6-(4,6-dimethyl-2-oxopyrimidin-1-yl)hexanoic acid
• InChI: InChI=1S/C12H18N2O3/c1-9-8-10(2)14(12(17)13-9)7-5-3-4-6-11(15)16/h8H,3-7H2,1-2H3,(H,15,16)
• InChI Key: ZODXSHUBHBBWHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=O)N1CCCCCC(=O)O)C
• Molecular Formula: C12H18N2O3
• Molecular Weight: 238.28 g/mol

Description

6-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)hexanoic acid (DM-235) is a pyrimidine derivative that has been studied for its potential therapeutic applications. It was first synthesized in 2001 by researchers at Dainippon Sumitomo Pharma Co., Ltd. DM-235 has been found to have neuroprotective and cognitive-enhancing effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of 6-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)hexanoic acid is not fully understood. However, it is thought to act by modulating the activity of various neurotransmitter systems in the brain, including acetylcholine, glutamate, and dopamine. It has also been found to activate the Nrf2/ARE pathway, which is involved in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
6-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)hexanoic acid has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. It has also been found to reduce the levels of amyloid beta, a protein that is associated with the development of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 6-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)hexanoic acid is its ability to cross the blood-brain barrier, which allows it to directly target the brain. It is also relatively stable and has a long half-life, which makes it suitable for use in laboratory experiments. However, one of the limitations of 6-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)hexanoic acid is its low solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 6-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)hexanoic acid. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use as a cognitive enhancer in healthy individuals. Further research is needed to fully understand the mechanisms of action of 6-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)hexanoic acid and to determine its safety and efficacy in human clinical trials.

Synthesis Methods

The synthesis of 6-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)hexanoic acid involves a series of chemical reactions starting from 2,4,6-trimethylpyrimidine. The first step involves the conversion of 2,4,6-trimethylpyrimidine to 4,6-dimethyl-2-hydroxypyrimidine. This is followed by the reaction of 4,6-dimethyl-2-hydroxypyrimidine with hexanoyl chloride to yield 6-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)hexanoic acid.

Scientific Research Applications

6-(4,6-dimethyl-2-oxo-1(2H)-pyrimidinyl)hexanoic acid has been extensively studied for its potential therapeutic applications. In preclinical studies, it has been found to have neuroprotective effects against oxidative stress, inflammation, and apoptosis. It has also been shown to enhance cognitive function and memory in animal models.